Cas no 1381947-37-0 (tert-Butyl 3-(3-iodopropyl)azetidine-1-carboxylate)
1381947-37-0 structure
Product Name:tert-Butyl 3-(3-iodopropyl)azetidine-1-carboxylate
CAS No:1381947-37-0
MF:C11H20INO2
MW:325.186475753784
CID:2092263
PubChem ID:57364275
Update Time:2025-04-21
tert-Butyl 3-(3-iodopropyl)azetidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 3-(3-iodopropyl)azetidine-1-carboxylate
- AKOS015924520
- SB52147
- 1-Azetidinecarboxylic acid, 3-(3-iodopropyl)-, 1,1-dimethylethyl ester
- 1381947-37-0
- tert-butyl3-(3-iodopropyl)azetidine-1-carboxylate
-
- MDL: MFCD18206288
- Inchi: 1S/C11H20INO2/c1-11(2,3)15-10(14)13-7-9(8-13)5-4-6-12/h9H,4-8H2,1-3H3
- InChI Key: GRBFCIUGZBUBFW-UHFFFAOYSA-N
- SMILES: ICCCC1CN(C(=O)OC(C)(C)C)C1
Computed Properties
- Exact Mass: 325.05388Da
- Monoisotopic Mass: 325.05388Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 29.5Ų
tert-Butyl 3-(3-iodopropyl)azetidine-1-carboxylate Security Information
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305+P351+P338
tert-Butyl 3-(3-iodopropyl)azetidine-1-carboxylate Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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